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Compound of Interest

Compound Name: N-Fmoc-O-benzyl-L-tyrosine

Cat. No.: B557360

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical reagents is paramount. This guide provides essential safety protocols,
operational procedures, and disposal plans for N-Fmoc-O-benzyl-L-tyrosine, a key reagent in
peptide synthesis. Adherence to these guidelines will help maintain a safe laboratory
environment and ensure the integrity of your research.

Personal Protective Equipment (PPE)

When handling N-Fmoc-0O-benzyl-L-tyrosine, a comprehensive approach to personal
protection is crucial. The following table summarizes the required and recommended PPE.
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Personal Protective Specifications and
Body Part . .
Equipment Recommendations

Must be worn at all times in the
laboratory to protect against
Eyes Safety Glasses with Side splashes or airborne particles.
Shields or Goggles [1][2][3] Goggles provide a
higher level of protection

against chemical splashes.[1]

Nitrile gloves offer good
resistance to incidental
splashes of many laboratory
Hands Disposable Nitrile Gloves chemicals.[1][3][4] Gloves
should be inspected before
use and changed immediately

if contaminated.[2]

A lab coat should be worn to
protect skin and clothing from
otential spills.[3][4] Long-
Body Laboratory Coat P P ] 151141 g
sleeved clothing should be
worn underneath the lab coat

for additional protection.[2]

Protects feet from spills and
falling objects.[1][4]

Feet Closed-Toe Shoes

Operational Plan: Step-by-Step Handling Procedure

Proper handling of N-Fmoc-0O-benzyl-L-tyrosine is essential to prevent contamination and
ensure user safety. Although it is not classified as a hazardous substance, good laboratory
practices should always be followed.[2]

o Preparation: Before handling, ensure that the work area, typically a laboratory fume hood or
a well-ventilated space, is clean and uncluttered.[2] Have all necessary equipment, including
spatulas, weighing paper, and containers, readily available.
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e Weighing: As N-Fmoc-O-benzyl-L-tyrosine is a solid powder, care should be taken to avoid
creating dust.[5][6] Use a chemical spatula to transfer the desired amount from the storage
container to a tared weigh boat or paper on an analytical balance.

» Dissolving: If the protocol requires a solution, add the solvent to the weighed solid in a
suitable container (e.g., flask or beaker). Gently swirl or stir the mixture until the solid is fully
dissolved.

o Transferring: When transferring the solid or a solution, use appropriate tools such as a
spatula or a clean pipette to avoid spills.

o Post-Handling: After use, securely close the container of N-Fmoc-O-benzyl-L-tyrosine.
Clean any spills immediately. Decontaminate the work surface and any equipment used.

o Hand Washing: Always wash hands thoroughly with soap and water after handling any
chemical, even if gloves were worn.[2]

Disposal Plan

Proper disposal of chemical waste is critical for environmental protection and laboratory safety.

e Unused Product: Unused N-Fmoc-0O-benzyl-L-tyrosine should be disposed of as chemical
waste. Do not discard it in the regular trash or down the drain.[7]

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, weighing paper, and pipette tips, should be collected in a designated chemical
waste container.

» Waste Containers: Use clearly labeled, sealed containers for chemical waste.

e Regulatory Compliance: All chemical waste must be disposed of in accordance with federal,
state, and local environmental regulations.[6] Consult your institution's Environmental Health
and Safety (EHS) office for specific guidance on waste disposal procedures.

Quantitative Data Summary

The following table provides a summary of key quantitative data for N-Fmoc-O-benzyl-L-
tyrosine.
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Property

Value

CAS Number

71989-40-7[2][5]

Molecular Formula

Cs1H27NOs[2][5]

Molecular Weight 493.55 g/mol

Appearance White to off-white powder[5]
Melting Point 130 - 180 °CJ[5]

Storage Temperature 0-8°C[5]

Workflow for Safe Handling of N-Fmoc-O-benzyl-L-

tyrosine
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Caption: Workflow for the safe handling of N-Fmoc-O-benzyl-L-tyrosine.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b557360?utm_src=pdf-body-img
https://www.benchchem.com/product/b557360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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